Isopilocarpic Acid Sodium Salt

Specification

• CAS No.: 92598-79-3
• Molecular Formula: C11H17N2NaO3
• Molecular Weight: 248.25 g/mol
• IUPAC Name: sodium;(2S,3R)-2-ethyl-3-(hydroxymethyl)-4-(3-methylimidazol-4-yl)butanoate
• Standard InChI: InChI=1S/C11H18N2O3.Na/c1-3-10(11(15)16)8(6-14)4-9-5-12-7-13(9)2;/h5,7-8,10,14H,3-4,6H2,1-2H3,(H,15,16);/q;+1/p-1/t8-,10-;/m0./s1
• Standard InChI Key: YGXGGGNCVNXKBE-GNAZCLTHSA-M
• Isomeric SMILES: CC[C@@H]([C@@H](CC1=CN=CN1C)CO)C(=O)[O-].[Na+]
• SMILES: CCC(C(CC1=CN=CN1C)CO)C(=O)[O-].[Na+]
• Canonical SMILES: CCC(C(CC1=CN=CN1C)CO)C(=O)[O-].[Na+]

Introduction

Chemical Identity and Structure

Nomenclature and Identification

Isopilocarpic Acid Sodium Salt is identified by multiple CAS numbers in scientific databases, primarily 101769-87-3 and 92598-79-3, which appear to represent the same compound with different registry entries. This compound is known by several synonyms including Sodium Isopilocarpate, Isopilocarpinate Sodium Salt, and Pilocarpine EP Impurity C. From a regulatory perspective, it is notably classified as "Pilocarpine Hydrochloride EP Impurity C," indicating its importance in pharmaceutical quality control.

Molecular Properties

The compound exhibits the following fundamental molecular characteristics:

Property	Value
Molecular Formula	C₁₁H₁₇N₂NaO₃
Molecular Weight	248.25 g/mol
IUPAC Name	sodium;(2R,3R)-2-ethyl-3-(hydroxymethyl)-4-(3-methylimidazol-4-yl)butanoate
Structure	Contains imidazole ring with hydroxymethyl and ethyl substituents
CAS Numbers	101769-87-3, 92598-79-3
Alternate CAS (Free acid)	34350-99-7

These properties establish the compound's basic identity as documented in multiple reference sources.

Stereochemistry

The stereochemical configuration of Isopilocarpic Acid Sodium Salt is critical to its identity and function. The compound features a (2R,3R) configuration at its stereogenic centers, which distinguishes it from other stereoisomers of similar structure. This specific configuration is essential when considering its relationship to pilocarpine and its derivatives, as stereochemistry significantly influences biological activity and analytical identification.

Physical and Chemical Properties

Isopilocarpic Acid Sodium Salt is typically supplied as a "neat" substance (not in solution) for reference standard purposes. The compound's physical appearance is not explicitly detailed in the available sources, though as a sodium salt of an organic acid, it likely exists as a white to off-white crystalline or powder form, which is characteristic of similar pharmaceutical compounds.

Storage Parameter	Recommended Condition
Storage Temperature	+4°C (refrigerated)
Shipping Temperature	Room temperature
Special Considerations	Controlled product requiring documentation

Synthesis and Preparation

Isopilocarpic Acid Sodium Salt is typically encountered as an impurity or derivative during the synthesis of pilocarpine-based pharmaceuticals. The formation pathway involves hydrolysis and epimerization reactions during pilocarpine synthesis or degradation processes. The sodium salt is likely formed through neutralization of isopilocarpic acid with a sodium base such as sodium hydroxide or sodium bicarbonate.

Applications and Uses

Research Findings

Relationship to Pilocarpine

Research indicates that Isopilocarpic Acid Sodium Salt is structurally related to pilocarpine, which is a medication primarily used to treat glaucoma by reducing intraocular pressure. The compound represents a specific degradation product or synthetic intermediate in the pilocarpine production pathway. Understanding this relationship is crucial for pharmaceutical development and quality control of pilocarpine-based medications.

Analytical Method Development

The compound plays an important role in the development and validation of analytical methods for pilocarpine purity assessment. Its well-characterized properties make it valuable for establishing system suitability in chromatographic procedures and for developing impurity profiles of pilocarpine-based pharmaceutical products.

Safety Aspect	Recommendation
Exposure Prevention	Avoid inhalation; ensure proper ventilation
Personal Protection	Use appropriate laboratory safety equipment
Emergency Response	Seek immediate medical attention if exposed
Regulatory Status	Classified as a controlled product requiring documentation

These safety considerations emphasize the need for proper laboratory practices when working with this compound.

The compound is classified as a controlled product, which may necessitate additional documentation for purchase and use. This regulatory status reflects its relationship to pharmacologically active substances and its use in pharmaceutical contexts. Researchers and laboratories working with this compound must adhere to relevant regulations governing reference standards and pharmaceutical impurities.